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Introduction
Heliosit Orthodontic is a light-cured, single-component luting composite utilized for the bonding

of orthodontic brackets. This document provides a detailed protocol for its application on

ceramic brackets, including material composition, tooth enamel preparation, and critically, the

surface conditioning of the ceramic bracket to ensure a durable and reliable bond. The

protocols outlined below are synthesized from manufacturer guidelines and peer-reviewed

scientific literature.

Material Composition and Properties
Heliosit Orthodontic is composed of a monomer matrix and inorganic fillers. The specific

composition contributes to its clinical handling and physical properties.
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Component Percentage (by weight) Key Constituents

Monomer Matrix ~85%

Urethane dimethacrylate

(UDMA), Bis-GMA, Decanediol

dimethacrylate

Filler ~14%
Highly dispersed silicon

dioxide

Additives ~1% Catalysts, Stabilizers

Physical Properties:

Property Value

Flexural Strength 80 MPa

Bond Strength (on etched enamel) Ceramic Brackets: 10 MPa[1][2]

Metal Brackets: 12 MPa[1][2]

Application Workflow Overview
The following diagram illustrates the general workflow for bonding ceramic brackets using

Heliosit Orthodontic. Subsequent sections will provide detailed protocols for each major step.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.scirp.org/journal/paperinformation?paperid=34836
https://www.mdpi.com/2306-5354/9/1/14
https://www.scirp.org/journal/paperinformation?paperid=34836
https://www.mdpi.com/2306-5354/9/1/14
https://www.benchchem.com/product/b12652425?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12652425?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation Phase

Bonding Phase

Tooth Surface Preparation

Position Bracket on Tooth

Ceramic Bracket Conditioning

Apply Heliosit Orthodontic
to Bracket Base

Light Cure

End

Start

Click to download full resolution via product page

Caption: General workflow for ceramic bracket bonding.

Detailed Application Protocols
Protocol for Tooth Enamel Preparation
This protocol is standardized for bonding with Heliosit Orthodontic, irrespective of the bracket

material.

Cleaning: Thoroughly clean the enamel surface with a pumice slurry and a rubber cup.
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Rinsing and Isolation: Rinse the enamel surface with water and isolate the tooth using cotton

rolls or a dental dam to prevent saliva contamination.

Drying: Dry the isolated tooth surface with oil-free compressed air.

Etching: Apply 37% phosphoric acid gel (e.g., Total Etch) to the enamel surface where the

bracket will be placed. The etching time is typically 30 to 60 seconds. For heavily fluoridated

enamel, a longer etching time may be necessary.

Rinsing and Drying: Thoroughly rinse the etchant from the enamel for at least 15 seconds.

Dry the surface completely with oil-free air. The etched enamel should have a distinct,

chalky-white appearance, which indicates a properly etched surface ready for bonding. If this

appearance is not achieved, re-etch for an additional 30 seconds.

Experimental Protocols for Ceramic Bracket Surface
Conditioning
The pre-treatment of the ceramic bracket surface is paramount for achieving a strong and

durable bond. Scientific literature describes several effective methods. The choice of method

can depend on the specific type of ceramic and available equipment.

Protocol 1: Hydrofluoric Acid Etching followed by Silanization

This method is considered highly effective but requires stringent safety protocols due to the

hazardous nature of hydrofluoric acid (HF).

HF Application: Apply 9.6% hydrofluoric acid gel to the bonding surface of the ceramic

bracket for 60 seconds.

Rinsing and Drying: Thoroughly rinse the bracket with water for 30 seconds and dry

completely with oil-free air.

Silane Application: Apply a silane coupling agent (e.g., Monobond Plus) to the etched

bracket base and allow it to react for 60 seconds.

Drying: Gently air-dry the silanated surface. The bracket is now ready for the application of

Heliosit Orthodontic.
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Protocol 2: Air-Particle Abrasion (Sandblasting) followed by Silanization

This is a safer alternative to HF etching and is also highly effective.

Sandblasting: Abrade the bonding surface of the ceramic bracket with 25-50 µm aluminum

oxide particles at a pressure of 2.5 bars for approximately 4 seconds.

Cleaning: Clean the bracket ultrasonically in distilled water or alcohol to remove any residual

abrasive particles.

Drying: Thoroughly dry the bracket with oil-free air.

Silane Application: Apply a silane coupling agent to the abraded surface and let it react for 60

seconds.

Drying: Gently air-dry the silanated surface.

Protocol 3: Use of a Self-Etching Ceramic Primer

Modern single-bottle systems combine the etching and priming steps, simplifying the workflow.

Primer Application: Apply a self-etching glass-ceramic primer, such as Monobond Etch &

Prime, to the bonding surface of the bracket.

Agitation: Agitate the primer on the surface for 20 seconds.

Reaction Time: Allow the primer to react for an additional 40 seconds.

Rinsing and Drying: Vigorously rinse the bracket with water and dry thoroughly with oil-free

air for 10 seconds.

Protocol for Bracket Bonding and Curing
Application of Heliosit Orthodontic: Apply a small, uniform layer of Heliosit Orthodontic to

the conditioned base of the ceramic bracket.

Bracket Placement: Position the bracket on the prepared tooth surface. Press firmly and

adjust to its final position. The material's consistency allows for precise placement without
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time constraints.

Light Curing:

For initial fixation, light-cure for 20 seconds from the cervical margin.

For complete polymerization, immediately follow with an additional 20 seconds of light-

curing from the incisal margin. A high-performance LED curing light (e.g., bluephase® with

>1000 mW/cm²) is recommended.

Signaling Pathway for Adhesion
The following diagram illustrates the chemical interactions that form the basis of the bond

between the tooth, the adhesive, and the ceramic bracket.
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Caption: Adhesion mechanism between enamel, adhesive, and ceramic.
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Quantitative Data from Literature
The following table summarizes shear bond strength (SBS) data from various studies on

different ceramic surface conditioning methods. It is important to note that direct comparison

between studies can be challenging due to variations in methodology, materials, and testing

parameters.

Ceramic Surface
Conditioning
Method

Adhesive System
Mean Shear Bond
Strength (MPa)

Reference

9.6% Hydrofluoric

Acid + Silane
Not Specified > 15 MPa Systematic Reviews

Sandblasting + Silane Not Specified ~15.18 MPa [3]

Phosphoric Acid

Etching + Silane
Not Specified 3.99 - 9.13 MPa [2]

Self-Etching Primer

(Monobond Etch &

Prime)

Not Specified
Lower than two-step

conditioning
[3]

Tribochemical Silica

Coating + Silanization

Light-polymerized Bis-

GMA resin
17.7 ± 4.4 MPa [4]

Conclusion
The successful application of Heliosit Orthodontic for bonding ceramic brackets is highly

dependent on the meticulous preparation of both the tooth enamel and the ceramic bracket

surface. While the manufacturer provides a clear protocol for enamel preparation, the

conditioning of the ceramic bracket is a critical step that requires adherence to evidence-based

protocols. The use of hydrofluoric acid or sandblasting followed by the application of a silane

coupling agent are well-documented and effective methods for creating a strong, durable bond.

Newer self-etching primers offer a simplified workflow, though bond strengths may vary.

Researchers and clinicians should select the most appropriate ceramic conditioning protocol

based on the available materials, equipment, and safety considerations to ensure optimal

clinical outcomes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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